Cas no 387350-88-1 (N-3-(Trifluoromethyl)SulfonylPhenylPiperidine-4-Amine)
N-3-(Trifluoromethyl)SulfonylPhenylPiperidine-4-Amine is a specialized organic compound featuring a piperidine core substituted with a phenylsulfonyl group bearing a trifluoromethyl moiety at the meta position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethylsulfonyl group enhances metabolic stability and lipophilicity, while the piperidine amine functionality offers versatility for further derivatization. Its well-defined reactivity profile allows for precise modifications in drug discovery, particularly in the development of bioactive molecules targeting CNS disorders or enzyme inhibition. The compound's high purity and consistent performance make it suitable for rigorous research applications.
387350-88-1 structure
Product Name:N-3-(Trifluoromethyl)SulfonylPhenylPiperidine-4-Amine
CAS No:387350-88-1
MF:C12H15F3N2O2S
MW:308.319912195206
MDL:MFCD01319328
CID:298731
PubChem ID:2776457
Update Time:2025-05-27
N-3-(Trifluoromethyl)SulfonylPhenylPiperidine-4-Amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinamine,N-[3-[(trifluoromethyl)sulfonyl]phenyl]-
- N-(4-Piperidyl)-3-(trifluoromethylsulfonyl)-aniline
- N-(4-Piperidyl)-3-trifluoromethylsulfonylaniline
- N-[3-(trifluoromethylsulfonyl)phenyl]piperidin-4-amine
- HMS520D13
- 4-(3-Trifluoromethylsulfonyl)anilino)piperidine
- N-(3-trifluoromethanesulfonylphenyl)piperidin-4-amine
- AKOS015854462
- Peakdale1_000783
- N-(3-((Trifluoromethyl)sulfonyl)phenyl)piperidin-4-amine
- N-(3-(trifluoromethylsulfonyl)phenyl)piperidin-4-amine
- piperidin-4-yl-(3-trifluoromethanesulfonyl-phenyl)-amine
- PS-7092
- n-[3-[(trifluoromethyl)sulfonyl]phenyl]piperidine-4-amine
- N-[3-(Trifluoromethanesulfonyl)phenyl]piperidin-4-amine
- SCHEMBL2419356
- MFCD01319328
- n-(piperid-4-yl)-3-(trifluoromethylsulphonyl)aniline
- 4-(3-trifluoromethanesulfonyl-phenylamino)-piperidine
- n-[3-(trifluoromethylsulfonyl)phenyl]piperidine-4-amine
- DTXSID40380095
- 387350-88-1
- 4-3-(Trifluoromethylsulphonyl)anilinopiperidine
- DB-266029
- N-[3-[(trifluoromethyl)sulfonyl ]phenyl ]piperidine-4-amine
- N-3-(Trifluoromethyl)SulfonylPhenylPiperidine-4-Amine
-
- MDL： MFCD01319328
- Inchi： 1S/C12H15F3N2O2S/c13-12(14,15)20(18,19)11-3-1-2-10(8-11)17-9-4-6-16-7-5-9/h1-3,8-9,16-17H,4-7H2
- InChI Key： ROFHAFYHOWVRTC-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(C1=CC=CC(=C1)NC1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 308.08100
- Monoisotopic Mass: 308.08063339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 66.58000
- LogP: 3.62660
N-3-(Trifluoromethyl)SulfonylPhenylPiperidine-4-Amine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-3-(Trifluoromethyl)SulfonylPhenylPiperidine-4-Amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006964-500mg |
N-(4-Piperidyl)-3-(trifluoromethylsulfonyl)-aniline |
387350-88-1 | 500mg |
1299CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006964-1g |
N-(4-Piperidyl)-3-(trifluoromethylsulfonyl)-aniline |
387350-88-1 | 1g |
2242CNY | 2021-05-07 | ||
| Fluorochem | 010580-1g |
N-(4-Piperidyl)-3-trifluoromethylsulfonylaniline |
387350-88-1 | 97% | 1g |
￡64.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006964-1g |
N-(4-Piperidyl)-3-(trifluoromethylsulfonyl)-aniline |
387350-88-1 | 1g |
2242.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006964-500mg |
N-(4-Piperidyl)-3-(trifluoromethylsulfonyl)-aniline |
387350-88-1 | 500mg |
1299.0CNY | 2021-07-10 | ||
| Chemenu | CM519437-1g |
N-(3-((Trifluoromethyl)sulfonyl)phenyl)piperidin-4-amine |
387350-88-1 | 97% | 1g |
$70 | 2022-09-01 | |
| Apollo Scientific | PC8663-1g |
N-(Piperid-4-yl)-3-(trifluoromethylsulphonyl)aniline |
387350-88-1 | 97% | 1g |
£89.00 | 2025-02-22 | |
| TRC | T901988-5mg |
N-[3-[(Trifluoromethyl)Sulfonyl]Phenyl]Piperidine-4-Amine |
387350-88-1 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901988-10mg |
N-[3-[(Trifluoromethyl)Sulfonyl]Phenyl]Piperidine-4-Amine |
387350-88-1 | 10mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T901988-50mg |
N-[3-[(Trifluoromethyl)Sulfonyl]Phenyl]Piperidine-4-Amine |
387350-88-1 | 50mg |
$ 80.00 | 2022-06-02 |
N-3-(Trifluoromethyl)SulfonylPhenylPiperidine-4-Amine Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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